Cas no 266337-47-7 (2-Chloro-6-pyridin-2-ylsulfanylpyridine-4-carbonitrile)

• Product Name: 2-Chloro-6-pyridin-2-ylsulfanylpyridine-4-carbonitrile
• CAS No: 266337-47-7
• MF: C₁₁H₆ClN₃S
• MW: 247.703439235687
• CID: 252209
• PubChem ID: 2799849
• Update Time: 2025-06-29

2-Chloro-6-pyridin-2-ylsulfanylpyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile,2-chloro-6-(2-pyridinylthio)-
• 2-CHLORO-6-(PYRIDIN-2-YLTHIO)ISONICOTINONITRILE
• 2-chloro-6-pyridin-2-ylsulfanylpyridine-4-carbonitrile
• 2-Chloro-6-(2-Pyridylthio)Isonicotinonitrile
• 4-Pyridinecarbonitrile,2-chloro-6-(2-pyridinylthio)
• CS-0450530
• 266337-47-7
• DTXSID20384117
• 4-Pyridinecarbonitrile, 2-chloro-6-(2-pyridinylthio)-
• 2-Chloro-6-pyridin-2-ylsulfanylpyridine-4-carbonitrile

• Inchi： 1S/C11H6ClN3S/c12-9-5-8(7-13)6-11(15-9)16-10-3-1-2-4-14-10/h1-6H
• InChI Key： PMABHPFSDKTYNT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(=N1)SC1C=CC=CN=1

Computed Properties

• Exact Mass: 246.99700
• Monoisotopic Mass: 246.9970961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 74.87000
• LogP: 3.15288

2-Chloro-6-pyridin-2-ylsulfanylpyridine-4-carbonitrile Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-Chloro-6-pyridin-2-ylsulfanylpyridine-4-carbonitrile

2-Chloro-6-pyridin-2-ylsulfanylpyridine-4-carbonitrile: A Comprehensive Overview

The compound 2-Chloro-6-pyridin-2-ylsulfanylpyridine-4-carbonitrile, identified by the CAS number 266337-47-7, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom, a sulfanyl group attached to another pyridine moiety, and a cyano group. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The presence of the sulfanyl group in 2-Chloro-6-pyridin-2-ylsulfanylpyridine-4-carbonitrile introduces sulfur into the molecular framework, which can enhance its reactivity and bioavailability. This feature has led researchers to explore its potential as an intermediate in the synthesis of bioactive compounds. For instance, investigations into its role as a building block for developing anti-cancer agents have shown promising results, particularly due to its ability to interact with specific biological targets.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels, ensuring its suitability for downstream applications. Moreover, the structural versatility of this molecule allows for further functionalization, enabling the creation of derivatives with tailored properties. For example, modifications to the chlorine or cyano groups can significantly alter the molecule's electronic characteristics, opening avenues for applications in electronics and optoelectronics.

In terms of pharmacological applications, 2-Chloro-6-pyridin-2-ylsulfanylpyridine-4-carbonitrile has been studied for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit key inflammatory pathways, suggesting its utility in treating conditions such as arthritis and chronic inflammation. Additionally, its sulfanyl group contributes to antioxidant activity, further enhancing its therapeutic potential.

The environmental impact of this compound is another area of growing interest. Researchers are exploring methods to synthesize it using sustainable practices, such as green chemistry principles. This approach not only reduces the environmental footprint but also aligns with global efforts to promote eco-friendly chemical manufacturing. Furthermore, studies on its biodegradability are underway to ensure that it can be safely integrated into industrial processes without posing risks to ecosystems.

In conclusion, 2-Chloro-6-pyridin-2-ylsulfanylpyridine-4-carbonitrile represents a compelling example of how structural complexity can lead to multifaceted applications. Its unique combination of functional groups positions it as a valuable tool in drug discovery, material science, and sustainable chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions across various scientific domains.